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Compound of Interest

Compound Name: Imidazole-4-carboxaldehyde

Cat. No.: B113399

For Researchers, Scientists, and Drug Development Professionals

Abstract

Imidazole-4-carboxaldehyde is a pivotal heterocyclic building block in medicinal chemistry
and drug development, notably as a precursor in the synthesis of inhibitors for enzymes like
C17,20-lyase, a key target in prostate cancer therapy.[1] Understanding its solubility in various
organic solvents is critical for reaction optimization, purification, formulation, and overall
process development. This technical guide provides a comprehensive overview of the solubility
of Imidazole-4-carboxaldehyde, outlines a general experimental protocol for its determination,
and presents relevant workflows and biological pathways to contextualize its application.

Physicochemical Properties

Before delving into solubility, a summary of the key physicochemical properties of Imidazole-4-
carboxaldehyde is presented in Table 1.
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Property Value Reference
Molecular Formula CaHaN20 [2]
Molecular Weight 96.09 g/mol [2]

Melting Point 173-174 °C [3]
Appearance White to light yellow powder [3]

pKa Not available

LogP -0.1 (Predicted) [3]

Solubility Data

Quantitative solubility data for Imidazole-4-carboxaldehyde in a wide range of organic
solvents is not readily available in published literature. However, qualitative assessments
consistently report its solubility in polar protic and polar aprotic solvents.

Table 2: Qualitative Solubility of Imidazole-4-carboxaldehyde

Solvent Qualitative Solubility Reference(s)
Dimethyl Sulfoxide (DMSO) Soluble [4]
Methanol Soluble [4]

To provide a broader context, Table 3 presents solubility data for the parent compound,
Imidazole, in various organic solvents. While not a direct substitute, this data offers insights into
the potential solubility behavior of its carboxaldehyde derivative, keeping in mind that the
aldehyde group will influence polarity and intermolecular interactions.

Table 3: Quantitative Solubility of Imidazole in Various Solvents
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Solvent Temperature (°C) Solubility (g/100g) Reference
Water 20 241 [5]
Ethanol Very Soluble [5]
Diethyl Ether Soluble [5]
Acetone Soluble [5]
Pyridine Soluble [5]
Benzene Slightly Soluble [5]

Experimental Protocol for Solubility Determination

The following is a general, standardized protocol for determining the solubility of a solid organic

compound like Imidazole-4-carboxaldehyde in an organic solvent. This method is based on

the principle of reaching equilibrium saturation.

Materials and Equipment

Imidazole-4-carboxaldehyde (solid)

Selected organic solvents (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane,

toluene)

Analytical balance (£ 0.1 mg)

Vials with screw caps

Constant temperature shaker or magnetic stirrer with temperature control

Syringe filters (0.45 um)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer

Volumetric flasks and pipettes
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Procedure

e Preparation of Saturated Solutions:

[e]

Add an excess amount of Imidazole-4-carboxaldehyde to a series of vials, each
containing a known volume of a specific organic solvent.

[e]

Seal the vials tightly to prevent solvent evaporation.

o

Place the vials in a constant temperature shaker or on a magnetic stirrer set to a specific
temperature (e.g., 25 °C).

o

Agitate the mixtures for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is
reached.

o Sample Collection and Preparation:

o After the equilibration period, allow the vials to stand undisturbed for a short period to let
the excess solid settle.

o Carefully withdraw a known volume of the supernatant using a pipette, ensuring no solid
particles are disturbed.

o Filter the collected supernatant through a 0.45 um syringe filter into a clean, pre-weighed
vial to remove any undissolved solid.

e Quantification:

o Gravimetric Method: Evaporate the solvent from the filtered solution under reduced
pressure or in a fume hood and weigh the remaining solid.

o Chromatographic/Spectroscopic Method:

» Prepare a series of standard solutions of Imidazole-4-carboxaldehyde of known
concentrations in the respective solvent.

» Generate a calibration curve by analyzing the standard solutions using HPLC or a UV-
Vis spectrophotometer.
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» Dilute the filtered saturated solution with a known volume of the solvent to bring its
concentration within the range of the calibration curve.

» Analyze the diluted sample and determine its concentration from the calibration curve.

» Calculation of Solubility:

o Calculate the solubility in g/100 mL or mol/L using the determined mass or concentration
and the initial volume of the solvent.

Visualizations
Experimental Workflow: Solubility Determination
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Workflow for Solubility Determination
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Caption: A generalized workflow for the experimental determination of solubility.
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Signaling Pathway: Inhibition of Androgen Synthesis

Imidazole-4-carboxaldehyde is a precursor for inhibitors of C17,20-lyase, an enzyme critical
for androgen biosynthesis.[1] Androgens, such as testosterone, are key drivers of prostate
cancer cell growth and proliferation. By inhibiting C17,20-lyase, the production of androgens is
reduced, thereby impeding the signaling cascade that promotes tumor growth.
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Simplified Androgen Synthesis Pathway and Inhibition
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Caption: Inhibition of androgen synthesis by targeting C17,20-lyase.
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Conclusion

While quantitative solubility data for Imidazole-4-carboxaldehyde in a broad range of organic
solvents remains a gap in the literature, its qualitative solubility in polar solvents like DMSO and
methanol is well-established. The provided experimental protocol offers a robust framework for
researchers to determine precise solubility values tailored to their specific needs. The
significance of Imidazole-4-carboxaldehyde in the development of targeted cancer therapies,
particularly through the inhibition of androgen synthesis, underscores the importance of
understanding its fundamental physicochemical properties, including solubility. Further
research to quantify its solubility in a wider array of pharmaceutically and synthetically relevant
solvents would be highly beneficial to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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